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An In-depth Technical Guide to the Structure of the Defense Language Proficiency Test (DLPT)

Reading Section

Introduction
The Defense Language Proficiency Test (DLPT) is a comprehensive suite of examinations

produced by the Defense Language Institute (DLI) to assess the foreign language reading and

listening proficiency of United States Department of Defense (DoD) personnel. This guide

provides a detailed technical overview of the structure and underlying principles of the DLPT

reading section, with a particular focus on the DLPT5, the current iteration of the test. The

DLPT is designed to measure how well an individual can comprehend written language in real-

world situations, and its results are used for critical decisions regarding career placement,

special pay, and readiness of military units. The test is not tied to a specific curriculum but

rather assesses general language proficiency acquired through any means.

Test Architecture and Scoring Framework
The DLPT reading section is a computer-based examination designed to evaluate a test-taker's

ability to understand authentic written materials in a target language. The scoring of the DLPT

is based on the Interagency Language Roundtable (ILR) scale, a standard for describing

language proficiency within the U.S. federal government. The ILR scale ranges from Level 0

(No Proficiency) to Level 5 (Native or Bilingual Proficiency), with intermediate "plus" levels

(e.g., 0+, 1+, 2+) indicating proficiency that substantially exceeds a base level but does not fully

meet the criteria for the next.
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Test Versions and Formats
The DLPT5 reading test is available in two primary ranges, each targeting a different spectrum

of proficiency:

Lower-Range Test: Measures ILR proficiency levels from 0+ to 3.

Upper-Range Test: Measures ILR proficiency levels from 3 to 4.

Examinees who achieve a score of 3 on the lower-range test may be eligible to take the upper-

range test.

The format of the DLPT5 reading section varies depending on the prevalence of the language

being tested:

Multiple-Choice (MC): Used for languages with a large population of test-takers, such as

Russian, Chinese, and Arabic. This format allows for automated scoring.

Constructed-Response (CR): Employed for less commonly taught languages with smaller

test-taker populations, like Hindi and Dari. This format requires human scorers to evaluate

short-answer responses written in English.

The following tables summarize the key quantitative aspects of the DLPT5 reading section

formats.

Table 1: DLPT5 Lower-Range Reading Test Specifications
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Feature Multiple-Choice Format
Constructed-Response
Format

ILR Levels Assessed 0+ to 3 0+ to 3

Number of Questions Approximately 60 60

Number of Passages Approximately 36 Approximately 30

Maximum Passage Length Approximately 400 words Approximately 300 words

Questions per Passage Up to 4 Up to 3

Time Limit 3 hours 3 hours

Source: Defense Language Institute Foreign Language Center

Table 2: DLPT5 Upper-Range Reading Test Specifications

Feature
Multiple-Choice/Constructed-Response
Format

ILR Levels Assessed 3 to 4

Number of Questions Varies

Number of Passages Varies

Maximum Passage Length Varies

Questions per Passage Varies

Time Limit 3 hours

Note: Specific quantitative data for the upper-range test is less publicly available but follows a

similar structure to the lower-range test, with content targeted at higher proficiency levels.

Experimental Protocols: Test Development and
Validation
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The development of the DLPT is a rigorous, multi-faceted process designed to ensure the

scientific validity and reliability of the examination. This process is overseen by the Evaluation

and Standards (ES) division of the DLI.

Test Development Workflow
The creation of DLPT items follows a systematic workflow involving a multidisciplinary team of

target language experts, linguists, and psychometricians.

Passage Selection Item Writing Validation and Analysis Deployment

Authentic Material Sourcing Review for Authenticity, 
Content, and Level

Question and Option 
(MC) or Protocol (CR) Creation

Expert Review for Clarity, 
Accuracy, and Level

Pilot Testing with 
Examinee Population

Psychometric Analysis 
(e.g., Item Response Theory for MC) Test Form Assembly Deployment for 

Operational Use

Click to download full resolution via product page

Caption: A high-level overview of the DLPT test development workflow.

Passage Selection and Content
The passages used in the DLPT are sourced from authentic, real-world materials to reflect the

types of language an individual would encounter in the target country. These sources include

newspapers, magazines, websites, and official documents. The content covers a broad range

of topics, including social, cultural, political, economic, scientific, and military subjects.

The selection of passages is guided by text typology, considering the purpose of the text (e.g.,

to inform, persuade), its linguistic features (lexicon and syntax), and its alignment with the ILR

proficiency level descriptions.

Item Writing and Review
For each passage, a team of target language experts and testing specialists develops a set of

questions. All questions and, for the multiple-choice format, the answer options are presented

in English. This is to ensure that the test is measuring comprehension of the target language

passage, not the test-taker's ability to understand questions in the target language.
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The development of test items adheres to strict guidelines:

Single Correct Answer: For multiple-choice questions, there is only one correct answer.

Plausible Distractors: The incorrect options (distractors) are designed to be plausible to test-

takers who have not fully understood the passage.

Level-Appropriate Targeting: Questions are written to target specific ILR proficiency levels.

Avoiding Reliance on Background Knowledge: Test items are designed to be answerable

solely based on the information provided in the passage.

A rigorous review process involving multiple experts ensures the quality and validity of each

test item before it is included in a pilot test.

Psychometric Validation
For multiple-choice tests, the DLPT program employs psychometric analysis, including Item

Response Theory (IRT), to calibrate the difficulty of test items and ensure the reliability of the

overall test. This requires a large sample of test-takers (ideally 200 or more) to take a validation

form of the test. The data from this validation testing is used to identify and remove questions

that are not performing as expected.

Constructed-response tests, due to the smaller populations of test-takers, do not undergo the

same large-scale statistical analysis. However, they are subject to the same rigorous review

process by language and testing experts to ensure their validity.

Structure of the DLPT Reading Section
The DLPT reading section presents the test-taker with a series of passages in the target

language, each followed by one or more questions in English.

Logical Flow of the Examination
The following diagram illustrates the logical structure of the DLPT reading section from the

perspective of the test-taker.
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Caption: Logical flow of the DLPT reading section for a single passage.

An "Orientation" statement in English precedes each passage to provide context. The test-taker

then reads the authentic passage in the target language and answers the corresponding

questions in English. This cycle repeats for each passage in the test.

Interplay of Test Components
The relationship between the different components of the DLPT reading section is hierarchical,

with the overall proficiency score being derived from performance on individual items that are
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linked to specific passages and targeted ILR levels.

Test Structure

Passage and Item Level
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Caption: Hierarchical relationship of components in the DLPT reading section.

Conclusion
The DLPT reading section is a sophisticated and robust instrument for measuring language

proficiency. Its structure is deeply rooted in the principles of scientific measurement, with a

clear and logical architecture designed to provide a reliable and valid assessment of a test-

taker's ability to comprehend authentic written materials. The use of a multi-faceted test

development process, including expert review and psychometric analysis, ensures that the

DLPT remains a cornerstone of the DoD's language proficiency assessment program. For

researchers and professionals in fields requiring precise language skill evaluation, an
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understanding of the DLPT's technical underpinnings is essential for interpreting its results and

appreciating its role in maintaining a high level of linguistic readiness.

To cite this document: BenchChem. [understanding the structure of the DLPT reading
section]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228707#understanding-the-structure-of-the-dlpt-
reading-section]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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